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Compound of Interest

Compound Name: 4-(Phenyilthio)benzaldehyde

Cat. No.: B075716

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(Phenylthio)benzaldehyde (CAS No.
1208-88-4), a versatile chemical intermediate with significant applications in organic synthesis
and pharmaceutical development. The document details its chemical and physical properties,
experimental protocols for its synthesis and characterization, reactivity, and safety information.

Chemical Identity and Properties

4-(Phenylthio)benzaldehyde is an organic compound featuring a benzaldehyde core
substituted with a phenylthio (-SPh) group at the para-position.[1] This structure, containing
both an aldehyde and a thioether functional group, imparts a unique reactivity profile that
makes it a valuable building block in the synthesis of more complex molecules.[2]

Table 1: Chemical Identifiers for 4-(Phenylthio)benzaldehyde
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Identifier

Value

CAS Number

1208-88-4[1][3][4]

Molecular Formula

C13H100S[1][4][5]

IUPAC Name 4-(Phenylsulfanyl)benzaldehyde[3]
4-(Phenylthio)Benzaldehyde, 4-Formyldiphenyl
Synonyms i )
sulfide, Benzaldehyde, p-(phenylthio)-[1][4][5]
inChi InChl=1S/C13H100S/c14-10-11-6-8-13(9-7-
n
11)15-12-4-2-1-3-5-12/h1-10H[1][5]
VDNBWBPUFMZCEW-UHFFFAOY SA-N[1][4]
InChlKey
[5]
SMILES S(C1=CC=C(C=0)C=C1)C2=CC=CC=C2[1][5]

Table 2: Physicochemical Properties of 4-(Phenylthio)benzaldehyde
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Property Value

Molecular Weight 214.28 g/mol [4][5]

Appearance Off-white t-o light brown -solid (-)r Powder; Pale
yellow to light brown solid or liquid[1][2][4][5][6]

Melting Point 53-54 °C[4][5][6]

Boiling Point 136-138 °C at 0.1 Torr[4][5][6]

Density 1.2 + 0.1 g/cm? (Predicted)[4][5][6]

Flash Point 209.9 + 8.9 °C[4]

Refractive Index 1.645[4]

Polar Surface Area (PSA) 42.4 A2[4]

LogP (XLogP3) 3.5[4]

Vapor Pressure

6.64E-06 mmHg at 25°C[4]

Storage Temperature

2-8°C, under inert atmosphere (Nitrogen or
Argon)[2][3][5][6]

Synthesis and Experimental Protocols

4-(Phenylthio)benzaldehyde is a crucial intermediate in the synthesis of various derivatives,

including compounds evaluated for antimicrobial activity.[7][8]

A common synthetic route involves the reaction of a halo-benzaldehyde with thiophenol in the

presence of a suitable base and catalyst. While specific reaction conditions can vary, a general

protocol is outlined below.

Experimental Protocol: Synthesis of 4-(Phenylthio)benzaldehyde

o Reactant Preparation: To a reaction vessel equipped with a stirrer and reflux condenser, add

4-chlorobenzaldehyde, an equimolar amount of thiophenol, and a suitable solvent (e.g., DMF

or DMSO).
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Base Addition: Add a base, such as potassium carbonate or sodium hydride, to the mixture
to facilitate the nucleophilic aromatic substitution reaction.

Catalysis (Optional): A copper-based catalyst may be employed to improve reaction rates
and yield.

Reaction: Heat the mixture under an inert atmosphere (e.g., Nitrogen or Argon) and reflux for
several hours until the reaction is complete, as monitored by Thin Layer Chromatography
(TLC).

Workup: After cooling to room temperature, pour the reaction mixture into water and extract
the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be further purified
by column chromatography on silica gel or by recrystallization to yield pure 4-
(Phenylthio)benzaldehyde.
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Synthesis Workflow

Combine 4-Halobenzaldehyde,
Thiophenol, Base, and Solvent

Heat Mixture under
Inert Atmosphere (Reflux)

Monitor Reaction
by TLC

Upon Completion

Workup &qurification

Quench with Water &
Extract with Organic Solvent

Wash, Dry, and Concentrate
Organic Phase

Purify by Column
Chromatography or Recrystallization

:
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Purified Sample of

4-(Phenylthio)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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